Cas no 946305-28-8 (3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine)

• Product Name: 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine
• CAS No: 946305-28-8
• MF: C₂₀H₂₂N₄O₄S₂
• MW: 446.543081760406
• CID: 6001525
• PubChem ID: 25283834
• Update Time: 2025-07-16

3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine
• VU0632316-1
• 3-(4-((2,5-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(thiophen-2-yl)pyridazine
• F5042-0098
• 3-[4-(2,5-dimethoxyphenyl)sulfonylpiperazin-1-yl]-6-thiophen-2-ylpyridazine
• 946305-28-8
• AKOS024493312
• 3-[4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl]-6-(thiophen-2-yl)pyridazine

• Inchi： 1S/C20H22N4O4S2/c1-27-15-5-7-17(28-2)19(14-15)30(25,26)24-11-9-23(10-12-24)20-8-6-16(21-22-20)18-4-3-13-29-18/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： LQOXLGRICZTDBB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(N1CCN(C2=CC=C(C3=CC=CS3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 446.10824754g/mol
• Monoisotopic Mass: 446.10824754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine

Introduction to 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine (CAS No. 946305-28-8)

3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine, identified by its CAS number 946305-28-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key pharmacophoric elements, including a piperazine moiety, a thiophene ring, and a dimethoxybenzenesulfonyl group, which collectively contribute to its unique chemical and biological properties.

The piperazine ring is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets such as enzymes and receptors. Its presence in this compound suggests potential applications in modulating neurological and cardiovascular systems. The thiophene ring, on the other hand, is another crucial structural component that often enhances the metabolic stability and bioavailability of pharmaceutical agents. Additionally, the dimethoxybenzenesulfonyl group introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine molecule may interact with proteins involved in cell signaling pathways, potentially leading to therapeutic effects in conditions such as inflammation and neurodegeneration. The integration of multiple functional groups into a single molecular scaffold exemplifies the growing trend in drug design towards multivalent interactions, which can enhance drug efficacy and reduce side effects.

In the realm of medicinal chemistry, the synthesis of this compound represents a significant achievement due to its complex structure and the challenges associated with its preparation. Researchers have employed state-of-the-art synthetic methodologies to construct the desired framework, leveraging techniques such as Suzuki-Miyaura cross-coupling reactions and Buchwald-Hartwig amination. These approaches have not only yielded high yields but also provided insights into optimizing synthetic routes for similar compounds.

The biological evaluation of 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine has been conducted using both in vitro and in vivo models. Preliminary results suggest that this compound exhibits notable activity against certain disease-related targets. For instance, it has shown promise in inhibiting enzymes implicated in cancer progression by disrupting key signaling cascades. Furthermore, its interaction with neurotransmitter receptors has been explored, indicating potential therapeutic applications in neurological disorders.

The pharmacokinetic properties of this molecule are also under investigation to ensure its suitability for clinical development. Studies have focused on its solubility, stability, and metabolic pathways to predict how it would behave within the human body. The presence of both polar and non-polar regions in its structure suggests that it may exhibit reasonable oral bioavailability while also being susceptible to metabolic degradation. Understanding these properties is crucial for designing effective drug formulations and optimizing dosing regimens.

One of the most exciting aspects of this research is the potential for structure-based drug design using high-resolution crystal structures of protein targets. By determining how this compound binds to its intended receptors or enzymes at an atomic level, scientists can make informed modifications to enhance its potency and selectivity. This approach aligns with the broader trend towards rational drug design, where computational tools are used to guide experimental efforts.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies specializing in pharmaceuticals are increasingly interested in novel compounds like 3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-yl-6-(thiophen-2-yl)pyridazine due to their potential therapeutic benefits. Collaborative efforts between academic researchers and industry professionals are essential for translating laboratory findings into viable clinical candidates.

Looking ahead, future studies may explore derivatives of this compound to improve its pharmacological profile further. By modifying specific functional groups or introducing new ones altogether, researchers can fine-tune its biological activity while minimizing unwanted side effects. The versatility of this molecular scaffold makes it an excellent platform for exploring diverse chemical space.

In conclusion,3-4-(2,5-dimethoxybenzenesulfonyl)piperazin-1-y1 6-(thiophen 2 y1 pyridazine (CAS No 946305 28 8) stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure combined with promising biological activities positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs worldwide.